Robust Buchwald–Hartwig amination enabled by ball-milling†
Organic & Biomolecular Chemistry Pub Date: 2018-09-18 DOI: 10.1039/C8OB01781F
Abstract
An operationally simple mechanochemical method for the Pd catalysed Buchwald–Hartwig amination of arylhalides with secondary amines has been developed using a Pd PEPPSI catalyst system. The system is demonstrated on 30 substrates and applied in the context of a target synthesis. Furthermore, the performance of the reaction under aerobic conditions has been probed under traditional solution and mechanochemical conditions, the observations are discussed herein.
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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CAS no.: 16514-83-3
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CAS no.: 16420-30-7
